Cas no 882358-05-6 (2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

• Product Name: 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
• CAS No: 882358-05-6
• MF: C₁₈H₁₆BrN₃O₃
• MW: 402.241943359375
• CID: 5923652
• PubChem ID: 4898427
• Update Time: 2025-06-13

2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• 4H-Pyrano[3,2-c]pyridine-3-carbonitrile, 2-amino-4-(3-bromo-4-methoxyphenyl)-5,6-dihydro-6,7-dimethyl-5-oxo-
• 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
• AKOS002806583
• 882358-05-6
• F1798-0063
• AKOS016159212
• 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

• Inchi： 1S/C18H16BrN3O3/c1-9-6-14-16(18(23)22(9)2)15(11(8-20)17(21)25-14)10-4-5-13(24-3)12(19)7-10/h4-7,15H,21H2,1-3H3
• InChI Key： GGTWBJWQURESGC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC2OC(N)=C(C#N)C(C3=CC=C(OC)C(Br)=C3)C1=2

Computed Properties

• Exact Mass: 401.03750g/mol
• Monoisotopic Mass: 401.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 642.4±55.0 °C(Predicted)
• pka: 3.17±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

Comprehensive Analysis of 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile (CAS No. 882358-05-6)

The compound 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile (CAS No. 882358-05-6) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrano[3,2-c]pyridine core, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of functional groups such as amino, bromo, methoxy, and carbonitrile enhances its reactivity and utility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like this has surged due to their role in drug discovery. Searches for "pyrano[3,2-c]pyridine derivatives" and "CAS 882358-05-6 applications" have increased, reflecting growing curiosity about its pharmacological properties. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with trends in targeted therapy development.

The synthesis of 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile involves multi-step reactions, often starting from readily available precursors like 4-methoxybenzaldehyde and malononitrile. Its bromo-substituted aromatic ring offers opportunities for further functionalization via cross-coupling reactions, a hot topic in organic chemistry forums. Questions like "How to modify bromo groups in pyrano[3,2-c]pyridines?" are frequently encountered in academic discussions.

From a material science perspective, this compound's extended π-conjugation system makes it a candidate for organic electronics. Its carbonitrile group could contribute to charge transport properties, a feature often searched under terms like "nitrile-functionalized organic semiconductors." The compound's stability under various conditions is also a point of investigation, with queries such as "thermal stability of pyrano[3,2-c]pyridine derivatives" gaining traction.

Analytical characterization of CAS 882358-05-6 typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the structure and purity, critical for reproducibility—a major concern in synthetic chemistry today. The compound's solubility profile (often soluble in polar aprotic solvents) is another frequently searched parameter, especially for formulation scientists.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for this molecule. Searches for "catalytic methods for pyrano[3,2-c]pyridine synthesis" reflect this trend. The methoxy group in its structure may offer hydrogen-bonding sites, relevant to supramolecular chemistry applications—a niche but growing area of interest.

While not classified as hazardous, proper handling of 2-amino-4-(3-bromo-4-methoxyphenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile is essential, as with all fine chemicals. Storage recommendations (e.g., "optimal storage conditions for bromo-substituted heterocycles") are common queries in laboratory practice forums.

The future research directions for this compound likely involve structure-activity relationship (SAR) studies, with particular attention to its 6,7-dimethyl substitution pattern. Computational chemistry approaches (molecular docking, DFT calculations) are increasingly applied to such molecules, as seen in searches for "in silico screening of pyrano[3,2-c]pyridines."

In conclusion, CAS 882358-05-6 represents an intriguing case study in modern heterocyclic chemistry, bridging pharmaceutical and materials science applications. Its structural complexity and functional group diversity continue to inspire research across multiple disciplines, making it a compound worth watching in coming years.